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Introduction
Palmer amaranth (Amaranthus palmeri) is a highly problematic weed in agricultural systems

due to its rapid growth, prolific seed production, and widespread resistance to multiple

herbicide modes of action, including glyphosate and ALS inhibitors.[1][2][3] Isoxaflutole, a

member of the HPPD-inhibiting class of herbicides, offers an alternative mode of action for the

control of Palmer amaranth.[4][5][6] These notes provide detailed protocols and compiled data

on the efficacy of isoxaflutole for managing this troublesome weed, particularly in the context

of isoxaflutole-tolerant cropping systems.

Data Presentation
The following tables summarize the efficacy of isoxaflutole and isoxaflutole-based herbicide

programs in controlling Palmer amaranth, as reported in various field studies.

Table 1: Efficacy of Pre-emergence (PRE) Isoxaflutole Applications on Palmer Amaranth
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Application
Timing

Herbicide
Program

Rate (g ai
ha⁻¹)

Palmer
Amaranth
Control (%)

Study
Year(s)

Source(s)

21 DAPRE
Isoxaflutole

alone
105 86-89 2018 & 2019 [1]

21 DAPRE

Isoxaflutole +

Sulfentrazone

/Pyroxasulfon

e

Not Specified 86-99 2018 & 2019 [1][2][4][6]

21 DAPRE

Isoxaflutole +

Flumioxazin/

Pyroxasulfon

e

Not Specified 86-99 2018 & 2019 [1][2][4][6]

21 DAPRE

Isoxaflutole +

Imazethapyr/

Saflufenacil/P

yroxasulfone

Not Specified 86-99 2018 & 2019 [1][2][4][6]

DAPRE: Days After Pre-emergence Application

Table 2: Efficacy of Post-emergence (POST) and Sequential Herbicide Programs Including

Isoxaflutole on Palmer Amaranth Control

| Application Timing | Herbicide Program | Palmer Amaranth Control (%) | Study Year(s) |

Source(s) | | --- | --- | --- | --- | | 14 DAEPOST | Isoxaflutole (PRE) | 10-63 | 2018 & 2019 |[1][2]

[4][6] | | 14 DAEPOST | Isoxaflutole (PRE) fb Isoxaflutole (EPOST) | 10-63 | 2018 & 2019 |[1]

[2][4][6] | | 14 DAEPOST | Glufosinate (EPOST) | 75-96 | 2018 & 2019 |[1][2][4][6] | | 14

DAEPOST | Glufosinate + Isoxaflutole (EPOST) | 85-95 | 2018 & 2019 |[1][4] | | 28 DALPOST

| Isoxaflutole (PRE) | 0-10 | 2018 & 2019 |[1] | | 28 DALPOST | Isoxaflutole (PRE) fb

Isoxaflutole (EPOST) | 0-53 | 2018 & 2019 |[1] | | Season-Long | Programs with a layby

application | 67-85 | 2019 & 2020 |[7] | | Season-Long | Programs without a layby application |

35-36 | 2019 & 2020 |[7] |
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DAEPOST: Days After Early Post-emergence Application; DALPOST: Days After Late Post-

emergence Application; PRE: Pre-emergence; EPOST: Early Post-emergence; fb: followed by

Experimental Protocols
The following are generalized protocols for conducting field trials to evaluate the efficacy of

isoxaflutole on Palmer amaranth, based on methodologies reported in the cited literature.

Protocol 1: Field Efficacy Trial
Objective: To evaluate the efficacy of pre- and post-emergence applications of isoxaflutole
and tank mixtures for the control of Palmer amaranth under field conditions.

Materials:

Certified seeds of an isoxaflutole-tolerant crop (e.g., soybean or cotton)

Isoxaflutole formulation

Tank-mix partner herbicides (e.g., glufosinate, S-metolachlor, pyroxasulfone)

Adjuvants as per herbicide labels

CO₂-pressurized backpack sprayer with appropriate nozzles (e.g., TeeJet® AIXR 110015)[5]

[7]

Field plots in an area with a known natural infestation of Palmer amaranth

Standard tillage and planting equipment

Data collection tools (e.g., quadrats, biomass scales, data sheets)

Procedure:

Site Selection and Preparation: Select a field with a history of heavy and uniform Palmer

amaranth infestation.[6] The soil type, pH, and organic matter content should be

documented.[6] Prepare the seedbed according to standard agronomic practices for the

selected crop.
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Experimental Design: Establish a randomized complete block design with a minimum of

three to four replications.[8] Individual plot dimensions can range from 1.9 m wide by 6.1 m

long to 3 m wide by 9 m long.[5][6][7]

Planting: Plant the isoxaflutole-tolerant crop at the recommended seeding rate and row

spacing.[6]

Herbicide Application:

Apply pre-emergence (PRE) treatments within a few days of planting to a weed-free soil

surface.

Apply early post-emergence (EPOST) treatments when Palmer amaranth are at a

specified height (e.g., 8 to 25 cm).[6]

Apply late post-emergence (LPOST) or layby treatments at the appropriate crop stage and

weed size as per the protocol.

Calibrate the sprayer to deliver a consistent volume (e.g., 140 L ha⁻¹).[5][7] Use

appropriate nozzles and pressure to ensure uniform coverage.

Data Collection:

Visual Control Ratings: Assess Palmer amaranth control visually at regular intervals (e.g.,

7, 14, 21, and 28 days) after each application.[5][7] Use a scale of 0% (no control) to

100% (complete death of the weed).

Palmer Amaranth Density: Count the number of Palmer amaranth plants in randomly

placed quadrats within each plot at specified timings.[1]

Palmer Amaranth Biomass: At a designated time point, harvest the above-ground biomass

of Palmer amaranth from a defined area in each plot. Dry the biomass to a constant

weight and record the measurement.[6]

Crop Injury: Visually assess crop injury at regular intervals after application on a scale of

0% (no injury) to 100% (crop death).
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Crop Yield: Harvest the crop from the center rows of each plot and determine the yield,

adjusting for moisture content.[6]

Data Analysis: Analyze the collected data using appropriate statistical methods, such as

Analysis of Variance (ANOVA), and perform mean separation tests (e.g., Tukey's HSD) to

determine significant differences between treatments.[5]

Visualizations
Mode of Action of Isoxaflutole
Caption: Mode of action of isoxaflutole, an HPPD-inhibiting herbicide.
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Caption: Workflow for a field trial evaluating herbicide efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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